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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered during field experiments with Codlemone
dispensers.

Troubleshooting Guides
This section provides solutions to specific problems you may encounter during your

experiments.

Issue: Inconsistent or Rapid Decline in Pheromone Release Rates

Question: My Codlemone dispensers are showing a rapid decrease in efficacy shortly after

deployment. What could be the cause and how can I troubleshoot this?

Answer: A rapid decline in release rates can be attributed to several factors. High

temperatures and strong winds can accelerate the release of Codlemone from passive

dispensers[1]. Additionally, exposure to UV radiation and oxygen can degrade the

Codlemone, leading to the formation of isomers that may be antagonistic to male moths[2].

Troubleshooting Steps:
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Environmental Monitoring: Continuously monitor and record temperature and wind speed

at your field site. This data will help correlate environmental conditions with release rate

fluctuations.

Dispenser Placement: If possible, place dispensers in locations that offer some protection

from direct, prolonged sunlight without obstructing pheromone dispersal. However, ensure

dispensers are in the upper third of the tree canopy for optimal performance[3].

Dispenser Type Selection: Consider using dispensers with UV-adsorbers and stabilizers,

which are designed to reduce the degradation of Codlemone[2]. Different dispenser types

have varying release profiles; for instance, Isomate-CTT has shown a more consistent

release rate over a 140-day period compared to other models[2].

Quality Control: Before large-scale deployment, test a small batch of dispensers to

establish a baseline release rate. This can help identify issues with a specific batch of

dispensers.

Issue: Low Efficacy in Mating Disruption Despite Correct Dispenser Density

Question: I've deployed the recommended number of dispensers per acre, but I'm still

observing a high level of mating. Why is this happening and what can I do?

Answer: The success of mating disruption is not solely dependent on the number of

dispensers, but also on the uniform coverage of the orchard with the pheromone plume[1].

Several factors can influence this:

Troubleshooting Steps:

Orchard Size and Shape: Mating disruption is most effective in large, contiguous areas of

at least 10 acres. Long, narrow orchards are more challenging to treat effectively than

square-shaped ones due to a larger border-to-area ratio, which can lead to mated females

entering from untreated areas[4][5].

Initial Pest Population: Mating disruption is a population management tool and is less

effective in areas with very high pest pressure. In such cases, it should be integrated with

other pest management strategies, such as the use of insecticides, especially during the

initial seasons of use[1][4].
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Dispenser Distribution: Ensure dispensers are distributed uniformly throughout the

orchard, paying special attention to the borders. A higher density of dispensers may be

necessary along the upwind edges of the orchard. Increasing the number of point sources

provides better coverage than increasing the release rate of individual dispensers[1].

Canopy Density: In orchards with dense foliage, the movement of the pheromone plume

can be restricted. Conversely, in newly planted orchards with sparse foliage, the

pheromone can dissipate quickly[5]. Adjust dispenser placement and density accordingly.

Frequently Asked Questions (FAQs)
General Questions

What is the optimal release rate for Codlemone dispensers?

The optimal release rate can vary depending on the specific goals of the study (e.g.,

monitoring vs. mating disruption) and environmental conditions. For trapping, a release

rate of 18.4–29.6 μ g/week has been found to be effective[6]. For mating disruption,

dispensers are designed to release a sufficient amount of pheromone over a period of

approximately 140-150 days[3][4].

How long can I expect Codlemone dispensers to be effective in the field?

Most commercially available hand-applied dispensers are designed to last for a single

season, typically around 140-150 days, which covers approximately two codling moth

generations[3]. However, the actual longevity can be influenced by environmental factors

such as temperature and UV exposure[2].

What are the main differences between passive and active (aerosol) dispensers?

Passive (Hand-Applied) Dispensers: These release Codlemone through diffusion, and the

rate is influenced by temperature and wind[1]. They are typically deployed at high

densities (200-400 per acre)[1][7].

Active (Aerosol) Dispensers: These are programmable devices that release a metered

dose of pheromone at specific intervals[1]. They are used at a much lower density (1-2 per

acre) and create a larger, more widespread plume[1][7].
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Experimental Design & Data Interpretation

How can I accurately measure the release rate of my dispensers?

The release rate can be determined by conducting a residual analysis of field-aged

dispensers. This involves extracting the remaining Codlemone from the dispenser at

various time points and quantifying it using gas chromatography (GC)[2][8]. A detailed

protocol is provided in the "Experimental Protocols" section below.

Why are my trap catches low even in untreated control plots?

Low trap catches in control plots could be due to several factors, including low pest

population density in the area, improper trap placement, or competition from other

pheromone sources in the vicinity.

Is it better to have a higher number of dispensers or a higher release rate per dispenser?

Research suggests that increasing the number of dispensers per acre (point sources)

provides more uniform coverage and is more effective for mating disruption than simply

increasing the release rate of fewer dispensers[1].

Data Presentation
Table 1: Comparison of Codlemone Release Rates from Different Hand-Applied Dispenser

Types Over 140 Days in the Field.

Dispenser Type
Initial Release Rate
(µ g/hour )

Release Rate after
14 days (µ g/hour )

Release Rate after
140 days (µ g/hour
)

Checkmate 52.22 7.99 0.52

Cidetrak Not specified 3.79 0.28

Isomate-C plus Not specified 7.27 2.51

Isomate-CTT Not specified Not specified 7.23

Data compiled from a study conducted in a high-elevation Utah apple orchard.[2]
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Experimental Protocols
Protocol 1: Determination of Codlemone Release Rate by Residual Analysis

This protocol outlines the steps to determine the amount of pheromone remaining in a

dispenser after a period of field aging.

Materials:

Field-aged Codlemone dispensers

Acetone (90 mL per dispenser)

Methyl myristate (2 mL per dispenser)

Flasks

100 mL volumetric flasks

Gas chromatograph with a mass selective detector (GC/MS)

Procedure:

Sample Preparation:

Collect dispensers from the field at predetermined intervals (e.g., 14, 30, 60, 90, 120, and

140 days).

Cut each individual dispenser into 1-1.5 cm pieces.

Extraction:

Place the pieces of a single dispenser into a flask containing 90 mL of acetone and 2 mL

of methyl myristate (as an internal standard).

Seal the flask and allow it to sit for a minimum of 8 hours to ensure complete extraction of

the Codlemone.

Dilution:
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Transfer the contents of the flask to a 100 mL volumetric flask.

Rinse the original flask with a small amount of acetone and add it to the volumetric flask.

Bring the volume up to 100 mL with acetone.

Invert the flask several times to ensure thorough mixing.

GC/MS Analysis:

Analyze the extract using a GC/MS to quantify the amount of Codlemone present relative

to the internal standard.

Calculating Release Rate:

The release rate can be calculated by subtracting the amount of Codlemone remaining at

a given time point from the initial amount and dividing by the number of days in the field.

This protocol is modified from the work of Vince Hebert and Elizabeth Tomaszewska, Michigan

State University.[2]
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Caption: Workflow for assessing Codlemone dispenser field longevity.
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Caption: Key factors influencing Codlemone dispenser performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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